Cas no 50995-95-4 (2-Propylimidazole)

• Product Name: 2-Propylimidazole
• CAS No: 50995-95-4
• Molecular Formula: C₆H₁₀N₂
• Molecular Weight: 110.1570
• MDL: MFCD00059158
• CID: 55918
• PubChem ID: 87575064

2-Propylimidazole Properties

Names and Identifiers

• 2-Propylimidazole
• 2-propyl-1H-imidazole
• 1H-Imidazole, 2-propyl-
• 2-n-propylimidazole
• MKBBSFGKFMQPPC-UHFFFAOYSA-N
• 2-propylimidazol
• 2-propyl imidazole
• zlchem 316
• PubChem15976
• 2-Propyl-1H-imidazole #
• KSC492M9R
• ZLC0146
• TRA0071791
• VI10004
• RL03874
• ZB011892
• SY021502
• UNII-2NRP6BO2R3
• AS-12032
• AC7723
• ACTIRON NXJ 60
• DTXSID0068606
• AM20100251
• propylimidazole
• 50995-95-4
• FT-0613383
• AKOS006227593
• NXJ60
• SCHEMBL150937
• Z1201043633
• EINECS 256-902-1
• EN300-77846
• 2NRP6BO2R3
• P0947
• AC-8724
• CS-W013667
• NS00022262
• A828385
• NXJ-60
• MFCD00059158
• W-105924
• 2-Propylimidazole,97%
• DTXCID2040943
• DB-021515

• MDL： MFCD00059158
• InChIKey： MKBBSFGKFMQPPC-UHFFFAOYSA-N
• Inchi： 1S/C6H10N2/c1-2-3-6-7-4-5-8-6/h4-5H,2-3H2,1H3,(H,7,8)
• SMILES： N1([H])C([H])=C([H])N=C1C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 110.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 110.084398
• Heavy Atom Count: 8
• Complexity: 63.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 28.7

Experimental Properties

• LogP: 1.36220
• PSA: 28.68000
• Refractive Index: 1.4700 (estimate)
• Boiling Point: 152°C/15mmHg(lit.)
• Melting Point: 56.0 to 61.0 deg-C
• Flash Point: 131.1 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.9894 (rough estimate)

2-Propylimidazole Security Information

• Symbol:
• Safety Term：S26-S36/37/39-S37/39
• Safety Instruction： S26; S36/37/39; S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

2-Propylimidazole Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%